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Compound of Interest

Compound Name: 4-Bromo-5-methylpyrimidine

Cat. No.: B113584

An In-depth Technical Guide to 4-Bromo-5-
methylpyrimidine

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Bromo-5-methylpyrimidine, tailored for researchers, scientists, and
professionals in drug development. This document details its structural characteristics,
physicochemical properties, reactivity, and plausible synthetic routes. Due to the limited
availability of experimental data for 4-Bromo-5-methylpyrimidine, this guide incorporates
predicted data and comparative information from its isomer, 5-Bromo-4-methylpyrimidine, to
offer a thorough profile.

Chemical Identity and Physical Properties

4-Bromo-5-methylpyrimidine is a halogenated pyrimidine derivative. Its structure and key
identifiers are presented below.
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Identifier Value

IUPAC Name 4-Bromo-5-methylpyrimidine
CAS Number 1257851-33-4

Molecular Formula CsHsBrN2

Molecular Weight 173.01 g/mol

Canonical SMILES CC1=CN=C(N=C1)Br

InChl Key N/A

The physical properties of 4-Bromo-5-methylpyrimidine are summarized in the following
table. It is important to note that much of the available data is predicted through computational

models.
Property Value Source
Boiling Point 221.3+20.0°C Predicted
Density 1.596 + 0.06 g/cm3 Predicted
pKa 0.20+£0.16 Predicted
Form Liquid N/A
Color Colourless N/A

Synthesis of 4-Bromo-5-methylpyrimidine

A common and effective method for the synthesis of 4-bromopyrimidines involves the
bromination of the corresponding pyrimidin-4-one precursor. Reagents such as phosphorus
oxybromide (POBr3) are typically employed for this transformation.

Plausible Synthetic Pathway

A plausible synthetic route to 4-Bromo-5-methylpyrimidine starts from 5-methylpyrimidin-4-
one. The hydroxyl group at the 4-position is converted to a bromine atom using a brominating
agent like phosphorus oxybromide.
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Synthesis
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¢ To cite this document: BenchChem. [Physical and chemical properties of 4-Bromo-5-
methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113584#physical-and-chemical-properties-of-4-
bromo-5-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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